2,3-Dihydro-7-methyl-9-phenyl-1H-pyrazolo(1,2-a)indazolium
Overview
Description
Scientific Research Applications
Bronchodilator Effects in Cardiovascular Research
Research has explored the cardiovascular effects of 2,3-Dihydro-7-methyl-9-phenyl-1H-pyrazolo[1,2-a]indazolium, particularly its potential as a bronchodilator. Shiraki et al. (1983, 1985) investigated this compound, referred to as FKK, in dogs, comparing its effects with those of isoproterenol and aminophylline. FKK demonstrated potent and long-lasting tracheal dilatation, suggesting its use in treating respiratory conditions. Notably, FKK showed a less potent but more long-lasting effect on cardiac parameters than the other drugs, indicating its potential utility in cardiovascular research without significant influence on the cardiovascular system (Shiraki, Haruta, Chihara, & Sakai, 1983); (Shiraki, Chihara, Haruta, & Sakai, 1985).
Synthesis and Structural Analysis
The compound has been a subject of interest in the synthesis and structural analysis of various chemical derivatives. Studies by Youssef et al. (1984) and Mojzych et al. (2005) focused on the synthesis of derivatives and their crystal and molecular structures. These studies contribute to understanding the compound's chemical behavior and potential applications in material science and pharmaceuticals (Youssef, Hassan, Atta, & Abbady, 1984); (Mojzych, Karczmarzyk, & Rykowski, 2005).
Material Science and Optoelectronics
El-Menyawy et al. (2019) examined pyrazolo[4,3-b] pyridine derivatives of the compound, analyzing their thermal stability and polycrystalline structure. This research indicates potential applications in material science, particularly in the development of optoelectronic devices, given their thermal stability and electrical properties (El-Menyawy, Zedan, & Nawar, 2019).
properties
IUPAC Name |
7-methyl-5-phenyl-2,3-dihydro-1H-pyrazolo[1,2-a]indazol-4-ium;bromide;hydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N2.BrH.H2O/c1-13-8-9-16-15(12-13)17(14-6-3-2-4-7-14)19-11-5-10-18(16)19;;/h2-4,6-9,12H,5,10-11H2,1H3;1H;1H2/q+1;;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QMEOEOBNKLHQJB-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N3CCC[N+]3=C2C4=CC=CC=C4.O.[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50999652 |
Source
|
| Record name | 7-Methyl-9-phenyl-2,3-dihydro-1H-pyrazolo[1,2-a]indazol-10-ium bromide--water (1/1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50999652 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
347.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dihydro-7-methyl-9-phenyl-1H-pyrazolo(1,2-a)indazolium | |
CAS RN |
78299-79-3 |
Source
|
| Record name | 2,3-Dihydro-7-methyl-9-phenyl-1H-pyrazolo(1,2-a)indazolium | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0078299793 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 7-Methyl-9-phenyl-2,3-dihydro-1H-pyrazolo[1,2-a]indazol-10-ium bromide--water (1/1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50999652 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2-[4-(3-oxo-2H-indazol-1-yl)phenyl]propanoic acid](/img/structure/B1207687.png)
